Cas no 2227980-68-7 (rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid)

• Product Name: rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• CAS No: 2227980-68-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6326838
• PubChem ID: 165564833
• Update Time: 2025-06-09

rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• EN300-1551129
• rac-4-{[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
• 2227980-68-7

• Inchi： 1S/C28H34N2O5/c1-2-19(14-15-26(31)32)29-27(33)18-8-7-9-20(16-18)30-28(34)35-17-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,18-20,25H,2,7-9,14-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t18-,19?,20-/m1/s1
• InChI Key： KDMHRKLLAYNXSK-YSSMNDQQSA-N
• SMILES： O=C([C@@H]1CCC[C@H](C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC)CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid

Professional Introduction to Rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic Acid (CAS No. 2227980-68-7)

Rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid, identified by its CAS number 2227980-68-7, is a sophisticated compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, holds promise in various therapeutic applications, particularly in the development of novel pharmaceuticals and bioactive agents.

The compound's name provides a detailed insight into its chemical composition. The prefix Rac indicates that it is a racemic mixture, meaning it contains equal amounts of both enantiomers of the specified configuration. The core structure features a hexanoic acid moiety linked to a complex amide group. This amide group is further substituted with a cyclohexyl ring, which is itself modified by an amino group that carries a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups underscores the compound's potential for diverse biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules. The synthesis of Rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid involves multiple steps, including stereoselective reactions and protective group strategies. These synthetic methodologies are critical for ensuring the purity and yield of the final product, which is essential for subsequent biological evaluations.

In the realm of biomedical research, this compound has shown potential in several areas. One notable application is in the development of protease inhibitors, where the amide and fluorenylmethoxycarbonyl functionalities can interact with specific enzyme targets. Proteases play a crucial role in various physiological processes, and their inhibition is often a key strategy in drug design. The cyclohexyl ring may contribute to binding affinity and selectivity, making this compound a valuable candidate for further investigation.

Another area of interest is in the field of drug discovery for neurological disorders. The structural features of Rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid suggest that it could interact with neurotransmitter receptors or other relevant targets. Neurological diseases often involve complex molecular mechanisms, and compounds with multifunctional properties like this one may offer novel therapeutic approaches.

The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy as it serves as a protecting group in peptide chemistry but can also influence the pharmacokinetic properties of small molecules. Its presence may enhance the solubility or stability of the compound, making it more suitable for formulation and administration. Additionally, the Fmoc group can be readily removed under specific conditions, allowing for further modifications or conjugations if needed.

Recent studies have also explored the potential of this compound as a tool compound in chemical biology research. Tool compounds are used to probe biological pathways and mechanisms by interacting with specific targets or modulating their activity. Rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid could serve as such a tool by providing insights into how its structural features influence biological responses.

The cyclohexyl formamide moiety within the compound's structure may also contribute to its biological activity by influencing binding interactions or metabolic stability. Formamide groups are commonly found in bioactive molecules and have been shown to enhance binding affinity to certain protein targets. The combination of these features makes Rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid a promising candidate for further exploration in drug discovery and biochemical studies.

As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential in developing innovative therapies and understanding complex biological systems.